![molecular formula C20H22N2O3 B5142639 2,6-dimethoxy-4-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-ylmethyl)phenol](/img/structure/B5142639.png)
2,6-dimethoxy-4-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-ylmethyl)phenol
Overview
Description
2,6-dimethoxy-4-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-ylmethyl)phenol, also known as harmaline, is a naturally occurring beta-carboline alkaloid that is found in several plant species, including Peganum harmala, Banisteriopsis caapi, and Passiflora incarnata. Harmaline has been studied for its potential therapeutic effects in several diseases, including Parkinson's disease, Alzheimer's disease, and cancer.
Scientific Research Applications
Metabolic Fate and Metabolites
The metabolic fate of a related compound, 2,6-dimethoxyphenol, in rats has been studied. After intravenous administration, the majority of radioactivity from the compound appeared in urine, with significant amounts also eliminated via bile. Identified urinary metabolites included 2,6-dimethoxyphenylglucuronide and 2,6-dimethoxyphenylsulphate (Miller et al., 1974).
Laccase-Mediated Degradation
Research on the degradation of phenolic beta-1 lignin substructure model compounds by laccase from Coriolus versicolor has relevance to our compound. Phenolic compounds similar to 2,6-dimethoxyphenol were converted to various degradation products, demonstrating the role of laccase in decomposing phenolic structures (Kawai et al., 1988).
Antibacterial Activity
The antibacterial activity of 1-methyl-7-methoxy-beta-carboline, which shares a structural similarity with our compound of interest, has been investigated. This study found that the compound and its analogues showed better antibacterial results against gram-positive bacteria compared to gram-negative bacteria, highlighting the potential medicinal applications of beta-carbolines (Saify et al., 2005).
Antioxidant and Radical Scavenger Activity
Studies have shown that tetrahydro-beta-carboline alkaloids, structurally related to the compound , act as antioxidants and free radical scavengers. These alkaloids, found in fruits and fruit juices, suggest a potential role in contributing to the antioxidant effect of these products (Herraiz & Galisteo, 2003).
properties
IUPAC Name |
2,6-dimethoxy-4-(1,3,4,9-tetrahydropyrido[3,4-b]indol-2-ylmethyl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-24-18-9-13(10-19(25-2)20(18)23)11-22-8-7-15-14-5-3-4-6-16(14)21-17(15)12-22/h3-6,9-10,21,23H,7-8,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHCIXFBTUQZXKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)CN2CCC3=C(C2)NC4=CC=CC=C34 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethoxy-4-(1,3,4,9-tetrahydropyrido[3,4-b]indol-2-ylmethyl)phenol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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